2-(4-Methoxyphenyl)-5-methyl-7-(3,4,5-trimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-(4-methoxyphenyl)-5-methyl-7-(3,4,5-trimethoxyphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C23H25N5O5/c1-12-18(21(24)29)19(14-10-16(31-3)20(33-5)17(11-14)32-4)28-23(25-12)26-22(27-28)13-6-8-15(30-2)9-7-13/h6-11,19H,1-5H3,(H2,24,29)(H,25,26,27)
• InChI Key: AHDAVRTXLOTRLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)C3=CC=C(C=C3)OC)N1)C4=CC(=C(C(=C4)OC)OC)OC)C(=O)N
• Molecular Formula: C23H25N5O5
• Molecular Weight: 451.5 g/mol

Description

Triazolopyrimidines are a class of heterocyclic compounds. They contain a triazole ring fused with a pyrimidine ring. This class of compounds is known for their versatile biological activities. Triazoles, in general, are nitrogenous heterocyclic moieties and have a molecular formula of C2H3N3. They are readily capable of binding in the biological system with a variety of enzymes and receptors.

Synthesis Analysis

The synthesis of triazolopyrimidines often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are usually established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of triazolopyrimidines includes a five-membered aromatic azole chain, containing two carbon and three nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazolopyrimidines can vary greatly depending on the specific compound. Information on the IR spectrum and 1H NMR spectrum can often be used to analyze these properties.

Scientific Research Applications

Anticancer Activity

• Research has shown that derivatives of this scaffold possess promising anticancer properties. .

. Researchers continue to explore its potential for multifunctional disease treatment, making it an exciting area of study in drug discovery and development.

Future Directions

The future directions in the research of triazolopyrimidines could involve the development of new classes of antibacterial agents to fight multidrug-resistant pathogens. There is an urge to develop new entities by substituting different pharmacophores in one structure that lead to compounds with increased antimicrobial action.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo derivatives, have been reported to interact with a variety of enzymes and receptors .

Mode of Action

It is known that triazole compounds can bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .

Biochemical Pathways

Similar compounds have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .

Result of Action

Similar compounds have shown prominent activity against various cancer cell lines .